Cas no 1261936-09-7 (5-(2-Carboxythiophene-4-yl)-3-fluorophenol)

• Product Name: 5-(2-Carboxythiophene-4-yl)-3-fluorophenol
• CAS No: 1261936-09-7
• MF: C₁₁H₇FO₃S
• MW: 238.234885454178
• MDL: MFCD18313817
• CID: 1037531
• PubChem ID: 53219496
• Update Time: 2025-06-08

5-(2-Carboxythiophene-4-yl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluoro-5-hydroxyphenyl)thiophene-2-carboxylic acid
• 4-(3-Fluoro-5-hydroxyphenyl)-thiophene-2-carboxylic acid
• 5-(2-CARBOXYTHIOPHENE-4-YL)-3-FLUOROPHENOL
• ACMC-209b5y
• AK106616
• ANW-18740
• CTK8A9760
• KB-237907
• SCHEMBL15265188
• DTXSID30684332
• 1261936-09-7
• BS-20252
• CS-0443983
• DB-348606
• 4-(3-Fluoro-5-hydroxyphenyl)thiophene-2-carboxylicacid
• AKOS015898683
• 2-Thiophenecarboxylic acid, 4-(3-fluoro-5-hydroxyphenyl)-
• MFCD18313817
• 5-(2-Carboxythiophene-4-yl)-3-fluorophenol

• MDL： MFCD18313817
• Inchi： 1S/C11H7FO3S/c12-8-1-6(2-9(13)4-8)7-3-10(11(14)15)16-5-7/h1-5,13H,(H,14,15)
• InChI Key： UUTMQRCQJZKQLM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=C(C=C(C=1)O)F

Computed Properties

• Exact Mass: 238.01000
• Monoisotopic Mass: 238.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 85.77000
• LogP: 2.95800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(2-Carboxythiophene-4-yl)-3-fluorophenol

Introduction to 5-(2-Carboxythiophene-4-yl)-3-fluorophenol (CAS No. 1261936-09-7)

5-(2-Carboxythiophene-4-yl)-3-fluorophenol, identified by its Chemical Abstracts Service (CAS) number 1261936-09-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of heterocyclic aromatic molecules, characterized by its structural integration of a thiophene ring with a carboxyl and a fluorine substituent. The unique arrangement of these functional groups imparts distinct chemical properties, making it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The thiophene core of 5-(2-Carboxythiophene-4-yl)-3-fluorophenol is a well-studied scaffold in medicinal chemistry, known for its ability to interact with biological targets in a highly specific manner. Thiophene derivatives have been extensively explored for their potential in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The presence of a carboxyl group at the 2-position enhances the compound's solubility and reactivity, facilitating its incorporation into more complex molecular architectures. This modification also allows for further functionalization, enabling the design of derivatives with tailored pharmacological properties.

The introduction of a fluorine atom at the 3-position of the phenol ring adds another layer of complexity to the molecule. Fluorine substitution is a common strategy in drug design due to its ability to modulate metabolic stability, binding affinity, and electronic properties. In 5-(2-Carboxythiophene-4-yl)-3-fluorophenol, the fluorine atom likely contributes to improved lipophilicity and reduced susceptibility to enzymatic degradation, thereby enhancing the compound's bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that 5-(2-Carboxythiophene-4-yl)-3-fluorophenol exhibits potential as an inhibitor of certain enzymes involved in cancer progression. For instance, preliminary computational studies suggest that it may interact with kinases and other signaling proteins, disrupting pathways that promote tumor growth. These findings are supported by experimental data from high-throughput screening assays, which have identified this compound as a hit against multiple cancer cell lines.

In addition to its pharmaceutical applications, 5-(2-Carboxythiophene-4-yl)-3-fluorophenol has shown promise in the field of materials science. Its unique electronic properties make it an attractive candidate for use in organic semiconductors and optoelectronic devices. Researchers have explored its potential as a building block for light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where its ability to absorb and emit light across specific wavelengths could be leveraged for efficient energy conversion.

The synthesis of 5-(2-Carboxythiophene-4-yl)-3-fluorophenol involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the functionalization of a thiophene derivative followed by introduction of the carboxyl and fluorine groups. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for large-scale production, ensuring that pharmaceutical-grade material can be obtained reliably.

One of the key challenges in working with compounds like 5-(2-Carboxythiophene-4-yl)-3-fluorophenol is optimizing their pharmacokinetic profiles. Factors such as solubility, stability, and bioavailability must be carefully considered to ensure that the compound performs effectively in vivo. Researchers are employing innovative strategies, including prodrug design and nanotechnology-based delivery systems, to enhance these properties. For example, encapsulating the compound within liposomes or polymeric nanoparticles has been shown to improve its distribution and target specificity.

The growing interest in 5-(2-Carboxythiophene-4-yl)-3-fluorophenol has led to several ongoing clinical trials investigating its potential as a therapeutic agent. These trials aim to evaluate its safety and efficacy in treating various conditions, including metastatic cancers and inflammatory diseases. The results from these studies will provide valuable insights into how this compound interacts with biological systems and whether it can be translated into viable treatments for patients.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for compounds intended for human use. Manufacturers must adhere to stringent guidelines regarding quality control, documentation, and environmental safety. The development of robust analytical methods for characterizing 5-(2-Carboxythiophene-4-yl)-3-fluorophenol is critical to meeting these requirements and gaining regulatory approval.

The future prospects for 5-(2-Carboxythiophene-4-yl)-3-fluorophenol are bright, driven by ongoing research efforts aimed at expanding its applications across multiple domains. Collaborative initiatives between academia and industry are fostering innovation in drug discovery and materials science, paving the way for new breakthroughs. As our understanding of molecular interactions deepens, compounds like this one are expected to play an increasingly important role in addressing some of humanity's most pressing health challenges.